Cas no 42903-93-5 (Quercetin-3-O-sophoroside-7-O-glucoside)

Quercetin-3-O-sophoroside-7-O-glucoside is a flavonoid glycoside derived from quercetin, featuring sophoroside and glucoside moieties at the 3- and 7-positions, respectively. This compound exhibits enhanced solubility and stability compared to its aglycone counterpart, making it suitable for research in phytochemistry and nutraceutical applications. Its glycosidic structure may influence bioavailability and metabolic pathways, offering potential advantages in studies on antioxidant, anti-inflammatory, and cellular signaling mechanisms. The presence of multiple sugar units also facilitates interactions with biological targets, providing a valuable tool for investigating structure-activity relationships in flavonoid research. Analytical standards of this compound are used for precise quantification in plant extracts and metabolic studies.

Quercetin-3-O-sophoroside-7-O-glucoside structure

42903-93-5 structure

Product Name:Quercetin-3-O-sophoroside-7-O-glucoside

CAS No:42903-93-5

MF:C₃₃H₄₀O₂₂

MW:788.657512664795

CID:1996553

PubChem ID:12960456

Update Time:2025-06-07

Quercetin-3-O-sophoroside-7-O-glucoside Chemical and Physical Properties

Names and Identifiers

- 3-O-Sophoroside-Quercimeritrin
- Quercetin-3-O-β-D-glucosyl(1→2)-β-D-galactoside 7-O-β-D-glucoside
- Quercetin-3-O-sophoroside-7-O-glucoside
- 2-(3,4-Dihydroxyphenyl)-3-[(2-O-beta-D-glucopyranosyl-beta-D-galactopyranosyl)oxy]-7-(beta-D-glucopyranosyloxy)-5-hydroxy-4H-1-benzopyran-4-one
- Quercetin 3-sophoroside-7-glucoside
- 2-(3,4-Dihydroxyphenyl)-3-[(2-O-beta-D-glucopyranosyl-beta-D-glucopyranosyl)oxy]-7-(beta-D-glucopyranosyloxy)-5-hydroxy-4H-1-benzopyran-4-one
- Quercetin 3,7-diglycosides; 3-O-[β-D-Glucopyranosyl-(1->2)-β-D-galactopyranoside], 7-O-β-D-glucopyranoside
- 3-[(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-2-(3,4-dihydroxyphenyl)-5-hydroxy-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
- 3-((2S,5S)-4,5-dihydroxy-6-(hydroxymethyl)-3-((2S,3R,5S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyoxan-2-yl)oxy-2-(3,4-dihydroxyphenyl)-5-hydroxy-7-((2S,4S,5S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxychromen-4-one
- 3-[(2S,5S)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,5S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-2-(3,4-dihydroxyphenyl)-5-hydroxy-7-[(2S,4S,5S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
- 42903-93-5
- HY-N11534
- Inchi： 1S/C33H40O22/c34-6-15-19(40)23(44)26(47)31(51-15)49-10-4-13(39)18-14(5-10)50-28(9-1-2-11(37)12(38)3-9)29(22(18)43)54-33-30(25(46)21(42)17(8-36)53-33)55-32-27(48)24(45)20(41)16(7-35)52-32/h1-5,15-17,19-21,23-27,30-42,44-48H,6-8H2/t15-,16-,17-,19-,20-,21-,23+,24+,25+,26-,27-,30-,31-,32+,33+/m1/s1
- InChI Key： MSUZWPXKWROYDK-JGPRCQAHSA-N
- SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1[C@H](OC2C(C3C(=CC(=CC=3OC=2C2C=CC(=C(C=2)O)O)O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)O)=O)O[C@H](CO)[C@H]([C@@H]1O)O

Computed Properties

Exact Mass: 788.20112290g/mol
Monoisotopic Mass: 788.20112290g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 14
Hydrogen Bond Acceptor Count: 22
Heavy Atom Count: 55
Rotatable Bond Count: 10
Complexity: 1340
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 15
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -3.012
Topological Polar Surface Area: 365Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
MedChemExpress	HY-N11534-1mg	Quercetin-3-O-sophoroside-7-O-glucoside	42903-93-5	94.61%	1mg	￥2500	2025-04-16
MedChemExpress	HY-N11534-5mg	Quercetin-3-O-sophoroside-7-O-glucoside	42903-93-5		5mg	￥7500	2024-07-20